Cas no 2169191-60-8 (Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate)

• Product Name: Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate
• CAS No: 2169191-60-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6313445
• PubChem ID: 165890060
• Update Time: 2025-10-21

Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2169191-60-8
• EN300-705631
• ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate
• Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate

• Inchi： 1S/C12H17NO3/c1-3-16-11(14)12(2,15)10(13)9-7-5-4-6-8-9/h4-8,10,15H,3,13H2,1-2H3
• InChI Key： GLMCJGQYJDIDBI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate

Comprehensive Overview of Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate (CAS No. 2169191-60-8)

Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate (CAS No. 2169191-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by its amino, hydroxy, and phenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and precise stereochemistry make it a valuable building block for drug discovery, particularly in the development of chiral therapeutics.

In recent years, the demand for Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate has surged, driven by its relevance in asymmetric synthesis and medicinal chemistry. Researchers are increasingly exploring its utility in creating peptide mimetics and enzyme inhibitors, aligning with the growing focus on targeted therapies. The compound’s hydroxy and amino moieties enable hydrogen bonding, enhancing its binding affinity to biological targets—a feature highly sought after in drug design and bioconjugation strategies.

The synthesis of Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate typically involves multi-step organic reactions, including esterification, reductive amination, and stereoselective hydroxylation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and confirm its stereochemical configuration. This rigorous quality control is critical, as impurities or racemic mixtures can significantly impact its efficacy in downstream applications.

From an industrial perspective, CAS No. 2169191-60-8 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are adopting catalytic methods and solvent-free conditions to minimize environmental impact, addressing the global push for eco-friendly chemical production. Such innovations resonate with the pharmaceutical industry’s sustainability goals, making this compound a case study in balancing efficiency with environmental responsibility.

Beyond its synthetic utility, Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate has emerged as a subject of academic interest due to its potential role in neuroprotective agents and anti-inflammatory drugs. Preliminary studies suggest its derivatives could modulate key pathways in neurodegenerative diseases, a hot topic given the rising prevalence of conditions like Alzheimer’s. This aligns with frequent search queries such as "novel neuroprotective compounds" and "amino ester applications in medicine," reflecting public and scientific curiosity.

In summary, Ethyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate (CAS No. 2169191-60-8) exemplifies the intersection of organic chemistry and biomedical innovation. Its structural complexity, coupled with its adaptability in diverse research fields, positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing both therapeutic development and sustainable chemistry practices.